Cas no 920269-90-5 ([1,1'-Biphenyl]-4-carboxamide, N-(2-cyanoethyl)-4'-(octyloxy)-)

[1,1'-Biphenyl]-4-carboxamide, N-(2-cyanoethyl)-4'-(octyloxy)- structure
920269-90-5 structure
Product Name:[1,1'-Biphenyl]-4-carboxamide, N-(2-cyanoethyl)-4'-(octyloxy)-
CAS No:920269-90-5
MF:C24H30N2O2
MW:378.507206439972
CID:758885
PubChem ID:15952119
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carboxamide, N-(2-cyanoethyl)-4'-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxamide, N-(2-cyanoethyl)-4'-(octyloxy)-
    • N-(2-cyanoethyl)-4-(4-octoxyphenyl)benzamide
    • N-(2-Cyanoethyl)-4'-(octyloxy)[1,1'-biphenyl]-4-carboxamide
    • DTXSID70580344
    • SCHEMBL13779191
    • 920269-90-5
    • Inchi: 1S/C24H30N2O2/c1-2-3-4-5-6-7-19-28-23-15-13-21(14-16-23)20-9-11-22(12-10-20)24(27)26-18-8-17-25/h9-16H,2-8,18-19H2,1H3,(H,26,27)
    • InChI Key: VALSOLGPKSBVNJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C1C=CC(C(NCCC#N)=O)=CC=1)CCCCCCCC

Computed Properties

  • Exact Mass: 378.230728204g/mol
  • Monoisotopic Mass: 378.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 12
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 62.1Ų
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